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Cat. No.: B074850 Get Quote

An In-depth Technical Guide to the Health and Safety Considerations for Handling Boron

Trioxide (B₂O₃)

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of Boron

Trioxide (B₂O₃), a compound also known as boric anhydride or diboron trioxide. Adherence to

these guidelines is crucial to ensure a safe laboratory and research environment.

Chemical and Physical Properties
Boron trioxide is a colorless, glassy solid or white powder.[1][2][3][4] It is an inorganic

compound with the chemical formula B₂O₃.[2][3][4] While it is generally unreactive with many

common reagents, it is hygroscopic and will react slowly with water and moisture to form boric

acid.[1][3][5] This reaction can be exothermic.[6] In its molten state, boron trioxide is corrosive

to most metals.[2][7]

Table 1: Physical and Chemical Properties of Boron Trioxide (B₂O₃)
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Property Value References

Molecular Formula B₂O₃ [1][4]

Molar Mass 69.6182 g/mol [1][4]

Appearance
Hard glassy solid or white

powder
[1]

Odor Odorless [1][8]

Density

2.460 g/cm³ (liquid); 2.55 g/cm³

(trigonal); 3.11–3.146 g/cm³

(monoclinic)

[1][4]

Melting Point
450–510 °C (842–950 °F;

723–783 K)
[1][4][8][9]

Boiling Point 1,860 °C (3,380 °F; 2,130 K) [1][4][8]

Solubility in water

1.1 g/100 mL (10 °C), 3.3

g/100 mL (20 °C), 15.7 g/100

mL (100 °C)

[1][4]

pH 4 (10 g/L solution at 25°C) [8][9]

Vapor Pressure ~0 mmHg [1]

Flash Point Non-flammable [1]

Health Hazard Information
Boron trioxide is considered a hazardous substance and may cause harm to fertility or an

unborn child.[8][10][11][12][13][14] The primary routes of exposure are inhalation, skin contact,

and eye contact.[15][16]

2.1. Inhalation

Inhalation of boron trioxide dust can cause irritation to the nose, throat, and respiratory system,

leading to symptoms such as coughing and wheezing.[5][15][17] In case of inhalation, the

individual should be moved to an area with fresh air.[11][17] If breathing is difficult, oxygen

should be administered, and immediate medical attention is necessary.[17]
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2.2. Skin Contact

Direct contact with boron trioxide can cause skin irritation, redness, and dryness.[1][5][15] If

skin contact occurs, contaminated clothing should be removed, and the affected area should be

washed thoroughly with soap and water.[15][17][18] Medical attention should be sought if

irritation persists.[15][17][18]

2.3. Eye Contact

Boron trioxide is an eye irritant.[1][15] Direct contact can cause redness, pain, and tearing.[15]

In the event of eye contact, the eyes should be flushed with lukewarm water for at least 15

minutes, ensuring to lift both the upper and lower eyelids.[15][17][18] If irritation persists,

prompt medical attention is required.[15][17][18]

2.4. Ingestion

Ingestion of boron trioxide can lead to gastrointestinal irritation with symptoms including

nausea, vomiting, and abdominal pain.[15] If ingested, the mouth should be rinsed with water,

and immediate medical attention should be sought.[17][18] Vomiting should not be induced.[15]

[17]

Table 2: Toxicological Data for Boron Trioxide (B₂O₃)
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Test Species Route Value References

LD₅₀ (Median

Lethal Dose)
Mouse Oral 3,163 mg/kg [1]

Rat Oral
> 2,600 mg/kg

bw
[19][20]

Rabbit Oral 3,150 mg/kg [20][21]

Rat Intravenous 1,330 mg/kg [22]

Rabbit Dermal > 2,000 mg/kg [22][23][24]

LC₅₀ (Median

Lethal

Concentration)

Rat Inhalation
> 2,120 mg/m³

air (4 h)
[19][20][23][24]

Skin Irritation Rabbit Dermal
No skin irritation

(24 h)
[20][22]

Eye Irritation Rabbit Ocular
No eye irritation

(24 h)
[20][22]

Skin

Sensitization
Guinea pig Dermal

Does not cause

skin sensitization
[22]

Occupational Exposure Limits
To minimize the risk of health effects from occupational exposure, several organizations have

established exposure limits for boron trioxide dust.

Table 3: Occupational Exposure Limits for Boron Trioxide (B₂O₃)
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Organization Limit Type Value References

OSHA (Occupational

Safety and Health

Administration)

PEL (Permissible

Exposure Limit) - TWA

(8-hour Time-

Weighted Average)

15 mg/m³ [2][5][15][16]

NIOSH (National

Institute for

Occupational Safety

and Health)

REL (Recommended

Exposure Limit) - TWA

(10-hour Time-

Weighted Average)

10 mg/m³ [5][16]

ACGIH (American

Conference of

Governmental

Industrial Hygienists)

TLV (Threshold Limit

Value) - TWA (8-hour

Time-Weighted

Average)

10 mg/m³ [5][9][15]

Handling and Storage
4.1. Handling

Ventilation: Handle boron trioxide in a well-ventilated area, preferably in a chemical fume

hood, to minimize dust creation and maintain exposure levels below occupational limits.[15]

[17][18]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses or

goggles, impermeable gloves, and a lab coat or protective clothing.[10][15][18][25] For tasks

that may generate significant dust, a NIOSH-approved respirator should be used.[5][18][25]

Hygiene Practices: Avoid direct contact with the skin and eyes.[15][17] Wash hands

thoroughly after handling and before eating, drinking, or smoking.[15][17] Do not eat or

smoke in areas where boron trioxide is handled.[15]

4.2. Storage

Conditions: Store in a cool, dry, and well-ventilated area.[15][17][18]
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Containers: Keep containers tightly sealed and properly labeled to prevent moisture

exposure.[15][17][18]

Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents, acids, and moisture.[5][17][18] Boron trioxide can react with water and moisture to

form boric acid.[5]

Emergency Procedures
5.1. Spills and Leaks

In case of a spill, evacuate the area and ensure adequate ventilation.[5] Avoid generating dust.

[13][19][26][27] Use a HEPA-filtered vacuum or carefully scoop the material into a sealed

container for disposal.[5][15] Do not wash spills into the sewer system.[5]

5.2. Fire

Boron trioxide is non-flammable.[1][18] However, in the event of a fire involving other materials,

use an extinguishing agent suitable for the surrounding fire.[11][17] Firefighters should wear full

protective clothing and a self-contained breathing apparatus (SCBA), as toxic fumes may be

released.[15][17]

Experimental Protocols for Toxicity Testing
The toxicological data presented in this guide are typically generated following standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). These guidelines provide detailed methodologies for

assessing the safety of chemicals.

6.1. Acute Oral Toxicity (OECD 420, 423, 425)

These guidelines describe methods to determine the median lethal dose (LD₅₀) of a substance

after oral administration.[17][18] The protocols involve administering a single dose of the test

substance to animals (typically rats) and observing them for a period of 14 days for signs of

toxicity and mortality.[11][25][26]

6.2. Acute Dermal Toxicity (OECD 402)
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This guideline is used to assess the potential hazards of a substance upon dermal contact.[7]

[10][16][27][28] The test substance is applied to a shaved area of the skin of animals (often

rabbits or rats) for a 24-hour period, followed by an observation period of at least 14 days.[7]

[16][27]

6.3. Acute Inhalation Toxicity (OECD 403)

This test evaluates the health hazards associated with inhaling a substance.[2][6][11][12][13]

Animals (usually rats) are exposed to the test substance in an inhalation chamber for a

specified duration (typically 4 hours), followed by a 14-day observation period.[11][13]

6.4. Skin Irritation/Corrosion (OECD 404, 439)

These guidelines assess the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.[3][8][9][14][20] The in vivo test (OECD 404) involves

applying the substance to the skin of an animal (usually a rabbit) and observing for signs of

erythema and edema.[9] In vitro methods (OECD 439) using reconstructed human epidermis

are now widely used to reduce animal testing.[8][14][20]

6.5. Eye Irritation/Corrosion (OECD 405)

This guideline is used to determine the potential of a substance to cause eye irritation or

corrosion.[1][4][5][15][29][30] The in vivo test involves instilling the substance into the eye of an

animal (typically a rabbit) and scoring the effects on the cornea, iris, and conjunctiva over a

period of up to 21 days.[4][15][29][30]

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of Boron Trioxide in a

research setting.
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Safe Handling Workflow for Boron Trioxide (B₂O₃)

Start: New Experiment
with B₂O₃

1. Conduct Risk Assessment

Review Safety Data Sheet (SDS) Review Experimental Procedure

2. Implement Control Measures

Engineering Controls:
- Fume Hood
- Ventilation

Personal Protective Equipment (PPE):
- Safety Goggles

- Gloves
- Lab Coat

Administrative Controls:
- SOPs

- Training

3. Safe Handling and Use

Weighing in ventilated enclosure Transport in sealed containers Conduct experiment in fume hood

4. Waste Disposal

Collect waste in labeled,
sealed containers

Dispose according to
institutional guidelines

5. Emergency Preparedness

Spill Kit Available Eyewash/Safety Shower Access Know Emergency Contacts

End of Procedure

Click to download full resolution via product page

Caption: A workflow diagram outlining the key steps for the safe handling of Boron Trioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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